N-(2-bromophenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)butanamide

• IUPAC Name: N-(2-bromophenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C22H23BrN2OS/c1-3-10-19-21(16-12-6-5-7-13-16)24-22(27-19)25(20(26)11-4-2)18-15-9-8-14-17(18)23/h5-9,12-15H,3-4,10-11H2,1-2H3
• InChI Key: NRPWFQSUEQMLJR-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N=C(S1)N(C2=CC=CC=C2Br)C(=O)CCC)C3=CC=CC=C3
• Molecular Formula: C22H23BrN2OS
• Molecular Weight: 443.4 g/mol

Description

N-(2-bromophenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)butanamide, commonly known as BPTB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential pharmacological applications. BPTB belongs to the class of thiazole-based compounds and has been found to exhibit various biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. In

Mechanism of Action

The exact mechanism of action of BPTB is not fully understood. However, it has been suggested that BPTB exerts its biological effects by modulating various signaling pathways involved in inflammation, pain, and cancer growth. BPTB has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators such as prostaglandins. BPTB has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression, which may contribute to its anti-cancer activity.
Biochemical and Physiological Effects:
BPTB has been found to exhibit various biochemical and physiological effects. In animal models of inflammation, BPTB has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. BPTB has also been found to reduce pain sensitivity in animal models of pain. In cancer cells, BPTB has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cancer cell growth.

Advantages and Limitations for Lab Experiments

BPTB has several advantages for lab experiments. It is a relatively simple compound to synthesize, making it readily available for research purposes. BPTB has also been shown to exhibit potent biological activity at low concentrations, making it a cost-effective compound for research. However, there are also some limitations to using BPTB in lab experiments. Its mechanism of action is not fully understood, which may make it difficult to interpret experimental results. Additionally, BPTB has not been extensively studied in humans, making it unclear whether its biological effects observed in animal models will translate to human subjects.

Future Directions

There are several future directions for research on BPTB. One potential area of research is the development of BPTB derivatives with improved pharmacological properties. Another area of research is the investigation of BPTB's potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Further studies are also needed to elucidate the precise mechanism of action of BPTB and to determine its safety and efficacy in human subjects.

Scientific Research Applications

BPTB has been extensively studied for its potential pharmacological applications. It has been found to exhibit anti-inflammatory and analgesic properties in animal models of inflammation and pain. BPTB has also been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer treatment.